5-(4-chloroanilino)-N-(2,3-dihydro-1H-inden-1-yl)triazolidine-4-carboxamide

• IUPAC Name: 5-(4-chloroanilino)-N-(2,3-dihydro-1H-inden-1-yl)triazolidine-4-carboxamide
• InChI: InChI=1S/C18H20ClN5O/c19-12-6-8-13(9-7-12)20-17-16(22-24-23-17)18(25)21-15-10-5-11-3-1-2-4-14(11)15/h1-4,6-9,15-17,20,22-24H,5,10H2,(H,21,25)
• InChI Key: OPQGQRDGUBMLAE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1NC(=O)C3C(NNN3)NC4=CC=C(C=C4)Cl
• Molecular Formula: C18H20ClN5O
• Molecular Weight: 357.8 g/mol

Description

5-(4-chloroanilino)-N-(2,3-dihydro-1H-inden-1-yl)triazolidine-4-carboxamide, also known as Compound 1, is a novel small molecule inhibitor that has been developed for the treatment of cancer. The compound has shown promising results in preclinical studies, and is currently being evaluated in clinical trials. In

Scientific Research Applications

1. Antitumor Properties

The compound 5-(4-chloroanilino)-N-(2,3-dihydro-1H-inden-1-yl)triazolidine-4-carboxamide, as a member of the triazolopyrimidine family, has shown potential in antitumor research. This is supported by studies like that of Stevens et al. (1984), which explore similar compounds in the imidazotetrazine class, demonstrating efficacy against leukemia models (Stevens et al., 1984).

2. Synthesis of Related Compounds

Research by Sutherland and Tennant (1971) into the chemistry of polyazaheterocyclic compounds, including triazoles, highlights the synthetic versatility of this class, which is relevant for developing novel derivatives with potentially enhanced biological activities (Sutherland & Tennant, 1971).

3. Development of Anticancer and Anti-Inflammatory Agents

The synthesis and evaluation of novel pyrazolopyrimidines derivatives, as explored by Rahmouni et al. (2016), indicate the potential of triazolopyrimidine derivatives in the development of anticancer and anti-inflammatory drugs (Rahmouni et al., 2016).

4. Application in Heterocyclic Chemistry

The work of Albert and Trotter (1979) on the synthesis of 8-azapurin-6-ones from triazole carboxamides underlines the significance of triazolopyrimidine compounds in heterocyclic chemistry, providing insights into the versatility of these compounds in chemical syntheses (Albert & Trotter, 1979).

5. Peptidomimetics and Biologically Active Compounds

Research by Ferrini et al. (2015) discusses the ruthenium-catalyzed synthesis of triazole-based scaffolds, which is relevant for the preparation of peptidomimetics and other biologically active compounds, showcasing the potential of triazolopyrimidine derivatives in medicinal chemistry (Ferrini et al., 2015).